![molecular formula C20H20ClN3OS B5985314 2-[(2-chlorophenyl)imino]-5-[4-(diethylamino)benzylidene]-1,3-thiazolidin-4-one](/img/structure/B5985314.png)
2-[(2-chlorophenyl)imino]-5-[4-(diethylamino)benzylidene]-1,3-thiazolidin-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[(2-chlorophenyl)imino]-5-[4-(diethylamino)benzylidene]-1,3-thiazolidin-4-one is a chemical compound that belongs to the thiazolidinone family. This compound has gained significant attention in scientific research due to its potential biological activities.
Mechanism of Action
The mechanism of action of 2-[(2-chlorophenyl)imino]-5-[4-(diethylamino)benzylidene]-1,3-thiazolidin-4-one is not fully understood. However, it has been reported to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. This compound has also been shown to inhibit the activity of certain enzymes and proteins, which are involved in bacterial and fungal growth.
Biochemical and Physiological Effects:
This compound has been reported to exhibit various biochemical and physiological effects. It has been shown to reduce the production of reactive oxygen species, which are known to cause oxidative stress in cells. This compound has also been shown to modulate the activity of certain signaling pathways, which are involved in the regulation of cell growth and differentiation.
Advantages and Limitations for Lab Experiments
The advantages of using 2-[(2-chlorophenyl)imino]-5-[4-(diethylamino)benzylidene]-1,3-thiazolidin-4-one in lab experiments include its broad-spectrum biological activities and its relatively low toxicity. However, the limitations of using this compound include its poor solubility in water and its instability under certain conditions.
Future Directions
The potential applications of 2-[(2-chlorophenyl)imino]-5-[4-(diethylamino)benzylidene]-1,3-thiazolidin-4-one in scientific research are vast. Some of the future directions for this compound include its use in the development of new anticancer, antibacterial, antifungal, and antiviral drugs. This compound may also be investigated for its potential use in medical imaging and as a diagnostic tool for various diseases. Additionally, further studies may be conducted to elucidate the mechanism of action of this compound and to optimize its biological activities.
Synthesis Methods
The synthesis of 2-[(2-chlorophenyl)imino]-5-[4-(diethylamino)benzylidene]-1,3-thiazolidin-4-one involves the reaction of 2-chlorobenzaldehyde and diethylamine with thiosemicarbazide in ethanol. The reaction mixture is then refluxed, and the product is obtained by filtration and recrystallization.
Scientific Research Applications
2-[(2-chlorophenyl)imino]-5-[4-(diethylamino)benzylidene]-1,3-thiazolidin-4-one has been extensively studied for its potential biological activities. It has been reported to exhibit anticancer, antibacterial, antifungal, antiviral, anti-inflammatory, and antioxidant properties. This compound has also been investigated for its potential use as a diagnostic tool in medical imaging.
Properties
IUPAC Name |
(5E)-2-(2-chlorophenyl)imino-5-[[4-(diethylamino)phenyl]methylidene]-1,3-thiazolidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20ClN3OS/c1-3-24(4-2)15-11-9-14(10-12-15)13-18-19(25)23-20(26-18)22-17-8-6-5-7-16(17)21/h5-13H,3-4H2,1-2H3,(H,22,23,25)/b18-13+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CBVMXZLBCNJUIC-QGOAFFKASA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C1=CC=C(C=C1)C=C2C(=O)NC(=NC3=CC=CC=C3Cl)S2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCN(CC)C1=CC=C(C=C1)/C=C/2\C(=O)NC(=NC3=CC=CC=C3Cl)S2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20ClN3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
385.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.